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Compound of Interest

Compound Name: Sniper(tacc3)-2

Cat. No.: B1193520

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive understanding of the chimeric
molecule Sniper(tacc3)-2, a novel targeted protein degrader. We will delve into its core
composition, mechanism of action, and provide detailed experimental protocols and
guantitative data to facilitate further research and development in the field of targeted protein
degradation.

Introduction to Sniper(tacc3)-2: A Chimeric
Approach to Protein Degradation

Sniper(tacc3)-2 is a "Specific and Non-genetic inhibitor of apoptosis protein [IAP]-dependent
Protein Eraser” (SNIPER), a class of proteolysis-targeting chimeras (PROTACS). Its innovative
chimeric design enables the specific degradation of the target protein, Transforming Acidic
Coiled-Colil Containing Protein 3 (TACC3), which is implicated in various cancers.

The fundamental principle behind Sniper(tacc3)-2 lies in its bifunctional nature. It acts as a
molecular bridge, simultaneously binding to the target protein (TACC3) and an E3 ubiquitin
ligase. This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to TACC3,
marking it for degradation by the cell's natural protein disposal machinery, the proteasome.

The Chimeric Architecture of Sniper(tacc3)-2
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Sniper(tacc3)-2 is a heterobifunctional molecule with a molecular formula of
C43H61N9O7S[1]. Its structure is comprised of three key components:

e TACC3 Ligand (KHS108): This moiety is a derivative of the pyrimidine-thiazole scaffold
compound KHS101 and is responsible for selectively binding to the TACC3 protein[2][3].

» |AP Ligand (Methyl-Bestatin Derivative): This component recruits an Inhibitor of Apoptosis
Protein (IAP), a family of E3 ubiquitin ligases. Specifically, it is a derivative of bestatin, most
likely methyl-bestatin (MeBS)[3][4].

o Linker: A flexible polyethylene glycol (PEG) linker connects the TACC3 ligand and the IAP
ligand. The length of this linker is a critical parameter for optimal ternary complex formation
and subsequent degradation efficiency. It has been noted that Sniper(tacc3)-1 and
Sniper(tacc3)-2 differ in their PEG linker lengths but exhibit comparable efficacy in TACC3
degradation.

Mechanism of Action: A Dual-Pronged Attack on
Cancer Cells

Sniper(tacc3)-2 employs a sophisticated, dual mechanism of action to induce cancer cell
death:

3.1. Targeted Degradation of TACC3 via the Anaphase-Promoting Complex (APC/C)

Initially, it was hypothesized that Sniper(tacc3)-2, like other SNIPERS, would recruit clAP1 for
TACC3 degradation. However, mechanistic studies revealed a more nuanced process.
Sniper(tacc3)-2 facilitates the polyubiquitination of TACC3 by hijacking the Anaphase-
Promoting Complex/Cyclosome (APC/C) complex, specifically the CDH1-bound form (APC/C-
CDH1). The ubiquitinated TACC3 is then recognized and degraded by the 26S proteasome.
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Mechanism of Sniper(tacc3)-2 mediated TACC3 degradation.
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3.2. Induction of Paraptosis-like Cell Death via XIAP and ER Stress

Independent of TACC3 degradation, Sniper(tacc3)-2 also triggers a unique form of
programmed cell death resembling paraptosis. This process is initiated by the recruitment of
the X-linked inhibitor of apoptosis protein (XIAP), another IAP family member. The
Sniper(tacc3)-2-mediated proximity of XIAP leads to the accumulation of ubiquitinated protein
aggregates, inducing significant endoplasmic reticulum (ER) stress. This cascade of events
results in extensive cytoplasmic vacuolization and ultimately, cell death.
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Sniper(tacc3)-2 Induced Paraptosis-like Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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